Cas no 2640976-52-7 (N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide)

• Product Name: N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• CAS No: 2640976-52-7
• MF: C₂₁H₁₉F₃N₄O₃
• MW: 432.395775079727
• CID: 5342056
• PubChem ID: 155801421
• Update Time: 2025-07-09

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• F6518-5007
• AKOS040700355
• 2640976-52-7
• N1-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-N2-[4-(trifluoromethoxy)phenyl]ethanediamide

• Inchi： 1S/C21H19F3N4O3/c1-28-18(11-13-26-28)15-4-2-14(3-5-15)10-12-25-19(29)20(30)27-16-6-8-17(9-7-16)31-21(22,23)24/h2-9,11,13H,10,12H2,1H3,(H,25,29)(H,27,30)
• InChI Key： JOXVJYPMHYPUIE-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(C2N(C)N=CC=2)C=C1)(=O)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 432.14092497g/mol
• Monoisotopic Mass: 432.14092497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.66±0.70(Predicted)

Additional information on N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide: A Comprehensive Overview

The compound CAS No. 2640976-52-7, also known as N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a building block for more complex molecules.

Structurally, this compound is characterized by a central ethanediamide backbone, which connects two distinct aromatic groups. The first group is a 4-(1-methyl-1H-pyrazol-5-yl)phenylethyl moiety, while the second is a 4-trifluoromethoxy phenyl group. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, contributes to the compound's stability and reactivity. The trifluoromethoxy group, on the other hand, introduces electron-withdrawing effects, enhancing the compound's electronic properties and making it suitable for applications in electronic materials.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its spectroscopic properties. Studies conducted using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its molecular structure and purity. Additionally, computational chemistry methods have been employed to predict its electronic structure and reactivity, further aiding in its application in drug design.

In terms of applications, this compound has shown promise in the development of new drugs targeting various diseases. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, suggesting potential uses in anti-cancer therapies. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and flexible electronics.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent coupling with the trifluoromethoxy phenyl group. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, CAS No. 2640976-52-7 represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing modern science and technology.